N-cyclopentyl-4-(4-fluorophenyl)piperazine-1-carbothioamide

• Molecular Formula: C16H22FN3S
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N-cyclopentyl-4-(4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C16H22FN3S/c17-13-5-7-15(8-6-13)19-9-11-20(12-10-19)16(21)18-14-3-1-2-4-14/h5-8,14H,1-4,9-12H2,(H,18,21)
• InChI Key: ZMJPNDWSXQOTMT-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)F

Description

CPP-THIO is a novel compound that belongs to the piperazine class of molecules. It was first synthesized by researchers in the pharmaceutical industry and has since been used in various scientific studies. CPP-THIO is a potent and selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and other physiological processes, making CPP-THIO a promising tool for studying these processes.

Mechanism of Action

CPP-THIO acts as an agonist of the 5-HT1A receptor, which is a G protein-coupled receptor that is widely distributed in the brain and other tissues. When CPP-THIO binds to the receptor, it activates a signaling cascade that leads to the modulation of various physiological processes. The exact mechanism of action of CPP-THIO is not fully understood, but it is thought to involve the modulation of neurotransmitter release, ion channel activity, and gene expression.
Biochemical and Physiological Effects:
CPP-THIO has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the modulation of gene expression. These effects are thought to underlie the anxiolytic, antidepressant, and other effects of CPP-THIO observed in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of CPP-THIO is its selectivity for the 5-HT1A receptor, which allows for specific modulation of this receptor without affecting other receptors or physiological processes. However, one limitation of CPP-THIO is its relatively low potency compared to other 5-HT1A receptor agonists, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on CPP-THIO. One area of interest is the development of more potent and selective analogs of CPP-THIO that could be used in a wider range of experiments. Another area of interest is the investigation of the effects of CPP-THIO on other physiological processes, such as inflammation and immune function. Additionally, the potential therapeutic applications of CPP-THIO for anxiety, depression, and other disorders warrant further investigation.
In conclusion, CPP-THIO is a promising compound that has gained significant attention in recent years due to its potential applications in scientific research. Its selectivity for the 5-HT1A receptor and its ability to modulate various physiological processes make it a valuable tool for investigating the role of this receptor in different physiological processes. Future research on CPP-THIO is likely to yield further insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of CPP-THIO involves the reaction of 4-fluorophenylpiperazine with cyclopentanethiol in the presence of a catalyst. The reaction proceeds under mild conditions and yields CPP-THIO as a white solid. The purity of the compound can be further improved by recrystallization or chromatography.

Scientific Research Applications

CPP-THIO has been used in several scientific studies to investigate the role of the 5-HT1A receptor in various physiological processes. For example, it has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it could be a potential treatment for anxiety and depression. CPP-THIO has also been used to study the effects of the 5-HT1A receptor on sleep, cognition, and pain perception.